Cas no 2229480-80-0 (tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229480-80-0
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6214286
• PubChem ID: 165649166
• Update Time: 2025-10-18

tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229480-80-0
• EN300-1874020

• Inchi： 1S/C17H23NO4/c1-16(2,3)22-15(20)18(5)17(4,11-19)13-6-7-14-12(10-13)8-9-21-14/h6-7,10-11H,8-9H2,1-5H3
• InChI Key： INRRXJCHYFJRDF-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate

Introduction to Tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229480-80-0)

The compound Tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate, identified by its CAS number 2229480-80-0, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a benzofuran core and a carbamate functional group, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural complexity of this compound not only underscores its synthetic elegance but also highlights its potential biological activity, making it a subject of considerable interest among researchers.

Recent studies have demonstrated the versatility of benzofuran derivatives in medicinal chemistry, particularly due to their ability to interact with various biological targets. The presence of the 5-substituted benzofuran moiety in this compound suggests a possible role in modulating enzyme activity or receptor binding. For instance, modifications at the 5-position of the benzofuran ring have been shown to influence the pharmacokinetic properties of related compounds, making this region a key focus for structural optimization.

The carbamate group in the molecular structure of Tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate is another critical feature that contributes to its potential therapeutic utility. Carbamates are well-known for their role as bioisosteres, often used to enhance metabolic stability and solubility in drug candidates. The specific arrangement of atoms within this group, including the N-methyl substitution, may contribute to favorable interactions with biological targets, thereby enhancing binding affinity and selectivity.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods and synthetic techniques. The use of computational modeling has enabled researchers to predict the biological activity of Tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate with greater precision, guiding experimental design and optimizing lead compounds for further development. These advancements underscore the importance of interdisciplinary approaches in medicinal chemistry, where insights from computer science and organic chemistry converge to accelerate the discovery process.

One particularly intriguing aspect of this compound is its potential application in addressing neurological disorders. The benzofuran scaffold is frequently encountered in molecules targeting central nervous system (CNS) receptors, such as those involved in pain modulation or cognitive function. Preliminary studies suggest that derivatives of this nature may exhibit properties conducive to CNS drug development. The specific substitution pattern on the benzofuran ring, combined with the presence of the carbamate moiety, could be leveraged to fine-tune pharmacological profiles, enhancing efficacy while minimizing side effects.

The synthetic route to Tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate is also noteworthy. The construction of the dihydro-benzofuran core requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have significantly improved the efficiency of these processes. These techniques not only streamline synthesis but also allow for greater control over stereochemistry, which is crucial for biological activity.

From a broader perspective, compounds like Tert-butyl N-2-(2,3-dihydro-1-benzofuran-5-yl)-1-oxopropan-2-yl-N-methylcarbamate exemplify the ongoing evolution in medicinal chemistry research. The integration of cutting-edge technologies—such as high-throughput screening (HTS), structure-based drug design (SBDD), and machine learning algorithms—has revolutionized how new drugs are discovered and developed. These tools enable researchers to analyze vast datasets rapidly, identifying promising candidates for further investigation with unprecedented efficiency.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in various therapeutic areas by modifying its chemical structure or exploring novel synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As our understanding of biological systems continues to expand, molecules like Tert-butyl N-2-(2,3-dihydro -1 -benzofuran -5 - yl) - 1 - oxopropan - 2 - yl - N - methyl carbamate will serve as valuable building blocks in the quest for innovative treatments.

In conclusion,Tert-butyl N - 2 - ( 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) - 1 - oxopropan - 2 - yl - N - methyl carbamate (CAS No. 2229480 - 80 - 0) represents a significant contribution to the field of medicinal chemistry. Its unique structural features—particularly the combination of a benzofuran core and a carbamate group—position it as a promising candidate for further exploration in drug discovery. With continued advancements in synthetic methodologies and computational biology,this compound holds great potential for addressing unmet medical needs across multiple therapeutic domains.